Cas no 6518-72-5 (2-2-(methylsulfanyl)phenylpropan-2-ol)

• Product Name: 2-2-(methylsulfanyl)phenylpropan-2-ol
• CAS No: 6518-72-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD20528512
• CID: 961597
• PubChem ID: 320093
• Update Time: 2025-06-26

2-2-(methylsulfanyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylsulfanylphenyl)propan-2-ol
•  
• 2-2-(methylsulfanyl)phenylpropan-2-ol
• 2-(2-(Methylthio)phenyl)propan-2-ol
• CS-0272980
• 2-[2-(METHYLSULFANYL)PHENYL]PROPAN-2-OL
• NSC-266273
• EN300-1828910
• 6518-72-5
• DTXSID70313114
• 2-[2-(Methylthio)phenyl]-2-propanol
• NSC266273

• MDL： MFCD20528512
• Inchi： 1S/C10H14OS/c1-10(2,11)8-6-4-5-7-9(8)12-3/h4-7,11H,1-3H3
• InChI Key： IDFSEDJLHOXRAU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C)(C)O

Computed Properties

• Exact Mass: 182.07662
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-2-(methylsulfanyl)phenylpropan-2-ol

Introduction to 2-2-(methylsulfanyl)phenylpropan-2-ol (CAS No. 6518-72-5)

2-2-(methylsulfanyl)phenylpropan-2-ol, identified by its Chemical Abstracts Service (CAS) number 6518-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenyl ring substituted with a methylsulfanyl group and an isopropyl alcohol moiety at the second carbon position, exhibits unique structural and functional properties that make it valuable for various applications in medicinal chemistry and material science.

The structural framework of 2-2-(methylsulfanyl)phenylpropan-2-ol consists of a benzene ring linked to a propyl chain via a secondary hydroxyl group. The presence of the methylsulfanyl (–SCH₃) substituent at the para position relative to the hydroxyl group introduces both steric and electronic effects that influence its reactivity and biological activity. This compound’s molecular architecture positions it as a potential intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and anti-inflammatory pathways.

Recent advancements in computational chemistry have highlighted the significance of 2-2-(methylsulfanyl)phenylpropan-2-ol in virtual screening campaigns. Its ability to interact with biological targets through hydrogen bonding, dipole-dipole interactions, and π-stacking has been computationally modeled, revealing its potential as a scaffold for drug discovery. Studies indicate that modifications to the methylsulfanyl group can fine-tune binding affinity, making this compound a versatile building block for designing novel therapeutic agents.

In vitro investigations have begun to explore the pharmacological profile of derivatives of 2-2-(methylsulfanyl)phenylpropan-2-ol. Preliminary data suggest that certain analogs exhibit inhibitory activity against enzymes implicated in pain signaling and neuroinflammation. The hydroxyl and sulfur-containing moieties are particularly noteworthy, as they can modulate redox-sensitive pathways and receptor binding. These findings align with emerging research trends that emphasize the role of sulfur-containing heterocycles in developing next-generation therapeutics.

The synthesis of 2-2-(methylsulfanyl)phenylpropan-2-ol has been optimized through multi-step organic reactions, including nucleophilic aromatic substitution and Grignard-based functionalization. Modern synthetic methodologies, such as flow chemistry and catalytic hydrogenation, have improved yield and purity, enabling larger-scale production for research purposes. The compound’s stability under various conditions makes it suitable for long-term storage and repeated use in laboratory settings.

From a material science perspective, 2-2-(methylsulfanyl)phenylpropan-2-ol has been investigated for its potential applications in polymer additives and liquid crystal formulations. The dipolar nature of its structure contributes to favorable dielectric properties, which are desirable in electronic display technologies. Additionally, its solubility profile allows for incorporation into solvent-based systems used in coatings and adhesives.

The growing interest in sustainable chemistry has prompted research into greener synthetic routes for 2-2-(methylsulfanyl)phenylpropan-2-ol. Biocatalytic approaches, leveraging engineered enzymes to perform key transformations, have shown promise in reducing reliance on hazardous reagents. Such innovations not only enhance environmental compatibility but also improve cost-efficiency for industrial-scale production.

Future directions in the study of 6518-72-5 include exploring its role as a ligand in metalloenzymatic reactions. The sulfur atom’s ability to coordinate with transition metals suggests potential applications in catalysis or as a tool for studying metalloprotein function. Collaborative efforts between medicinal chemists and bioinorganic researchers could unlock new insights into how this compound interacts with biological systems at a molecular level.

The regulatory landscape surrounding methylsulfanyl-containing compounds continues to evolve, with increasing emphasis on safety assessments before clinical translation. While 6518-72-5 itself is not classified as a high-risk substance under current guidelines, its derivatives may require rigorous toxicological evaluation depending on intended use. Transparent documentation of synthetic pathways and handling protocols remains essential for compliance with international standards.

In conclusion, 2-2-(methylsulfanyl)phenylpropan-2-ol (CAS No. 6518-72-5) represents a multifaceted compound with implications spanning drug discovery, materials science, and sustainable chemistry. Its unique structural features offer opportunities for innovation across multiple disciplines, underscoring the importance of continued research into its properties and applications.